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Compound of Interest

Compound Name: 1-Trifluoroacetyl piperidine

Cat. No.: B016560 Get Quote

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1-Trifluoroacetyl piperidine. It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Quantitative Data
1-Trifluoroacetyl piperidine is a chemical compound that poses significant health and

environmental risks. It is classified as fatal if swallowed and is very toxic to aquatic life.[1][2] It

can also cause serious eye irritation.[1] The signal word for this chemical is "Danger".[1]

Quantitative Data Summary
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Property Value

Molecular Formula C₇H₁₀F₃NO

Molecular Weight 181.16 g/mol [2]

Appearance Colorless to light yellow liquid[1][3]

Density 1.226 g/mL at 25 °C[1]

Boiling Point 77 °C at 15 mmHg[1]

Flash Point 76.7 °C[1]

Refractive Index n20/D 1.4171

Water Solubility Slightly soluble (6 g/L) at 25 °C[4]

UN Number 2810[1]

Operational Plan: Safe Handling and Storage
Safe handling and storage are critical to prevent exposure and accidents. Operations should

always be conducted in a well-ventilated area, preferably within a chemical fume hood.[3][5]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary Personal Protective Equipment (PPE) is

correctly worn. Prepare the work area by removing unnecessary items and ensuring

emergency equipment (eyewash station, safety shower) is accessible.

Dispensing: Use a closed system where possible to minimize vapor or mist generation.[3]

Take measures to prevent the buildup of electrostatic charge, such as using grounded

equipment.[3][5]

During Use: Avoid contact with skin, eyes, and clothing.[3] Do not inhale vapors or mists.[3]

[6] Keep the container away from heat, sparks, and open flames.[6]

Post-Handling: Wash hands and face thoroughly after handling the chemical.[1][3] Clean the

work area and any equipment used.
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Storage Plan:

Store in a cool, dark, dry, and well-ventilated place.[3][6]

Keep the container tightly closed to prevent leakage.[1][3]

If a container has been opened, it must be carefully resealed and kept upright.[1][6]

Store away from incompatible materials, particularly oxidizing agents.[3]

Required Personal Protective Equipment (PPE)

Body Part Protective Equipment

Eyes/Face

Wear chemical safety goggles that meet ANSI

Z.87.1 standards. A face shield should be worn

over safety glasses if there is a splash hazard.

[3][7]

Skin

Wear a lab coat and protective clothing to cover

as much skin as possible.[3][7] For significant

exposure risk, flame-retardant and antistatic

protective clothing may be necessary.[8]

Hands

Wear protective gloves.[3] While the specific

glove type is not detailed for this compound,

nitrile or butyl rubber gloves are generally

recommended for handling hazardous

chemicals.[9] Always inspect gloves before use.

Respiratory

Use only in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate

or if vapors/mists are generated, a vapor

respirator or a Type ABEK (EN14387) respirator

filter is required.[3][6]

Emergency Procedures: First Aid
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In case of exposure, immediate action is crucial. Always have the Safety Data Sheet (SDS)

available when seeking medical attention.[1][3]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[1][3]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water. Seek immediate medical attention.[1][3]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[1][3]

If Swallowed: Do NOT induce vomiting.[1] Immediately call a poison control center or doctor.

[1] If the person is conscious, rinse their mouth with water. Never give anything by mouth to

an unconscious person.[1][3]

Disposal Plan
All waste materials must be handled and disposed of in accordance with federal, state, and

local environmental regulations.[1][3]

Waste Chemical Disposal:

Collection: Collect surplus and non-recyclable 1-Trifluoroacetyl piperidine in a designated,

compatible, and properly labeled waste container. Do not mix with other waste.[1]

Disposal: Arrange for a licensed professional waste disposal company to handle the

chemical waste.[1][10] Chemical incineration with an afterburner and scrubber is a possible

disposal method.[3]

Contaminated Material Disposal:

Containers: Empty containers should be treated as the product itself and disposed of as

hazardous waste.[1] Do not reuse empty containers.

Spill Absorbents: In case of a spill, use a non-combustible absorbent material like sand or

vermiculite to contain and collect the chemical.[1] The collected material should be placed in
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a sealed container and disposed of as hazardous waste.

Safe Handling Workflow
The following diagram outlines the logical workflow for safely handling 1-Trifluoroacetyl
piperidine from preparation through disposal.
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Caption: Workflow for safe handling of 1-Trifluoroacetyl piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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